![molecular formula C17H15N3O3 B2841935 N-(furan-2-ylmethyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide CAS No. 923100-52-1](/img/structure/B2841935.png)
N-(furan-2-ylmethyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-2-ylmethyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide, commonly known as FPPA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPPA is a pyridazinone derivative that has been synthesized through a multi-step reaction process.
Scientific Research Applications
Synthetic Methodologies and Structural Insights
- The aza-Piancatelli rearrangement was utilized to synthesize 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives, showcasing a method for generating compounds with potential pharmacological activities (Reddy et al., 2012).
- Research on the synthesis of novel derivatives involving furan-2-yl components aimed at exploring their pharmacological potential has led to the development of compounds with antidepressant and antianxiety activities, indicating the versatility of furan derivatives in drug development (Kumar et al., 2017).
Pharmacological Evaluations
- Furan-2-yl derivatives have been evaluated for their anticonvulsant activities, with some compounds offering protection against seizures in mice, suggesting the therapeutic potential of such compounds in epilepsy treatment (Kohn et al., 1993).
- Anticancer activities have been reported for 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, demonstrating potent and selective cytotoxic effects against leukemia cell lines, highlighting the compound's potential in cancer therapy (Horishny et al., 2021).
Antimicrobial and Antibacterial Applications
- Isoxazolinyl oxazolidinones, containing furan-2-ylmethyl motifs, showed significant antibacterial activity against resistant Gram-positive and Gram-negative bacteria, emphasizing the role of such compounds in addressing antibiotic resistance (Varshney et al., 2009).
- The decarboxylative Claisen rearrangement of furan-2-ylmethyl derivatives has been explored to yield heteroaromatic products, indicating a synthetic pathway for the production of bioactive molecules (Craig et al., 2005).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3/c21-16(18-11-14-7-4-10-23-14)12-20-17(22)9-8-15(19-20)13-5-2-1-3-6-13/h1-10H,11-12H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUZHLTWQXMVCFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.